Cas no 1359828-98-0 (Ethyl 2,3-difluoropyridine-4-carboxylate)

Ethyl 2,3-difluoropyridine-4-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key advantages include the presence of two fluorine atoms at the 2- and 3-positions, which enhance reactivity and metabolic stability, making it a valuable intermediate for drug discovery. The ethyl ester group at the 4-position offers versatility in further functionalization, such as hydrolysis or amidation. This compound exhibits high purity and consistent performance, ensuring reliable results in cross-coupling reactions and other transformations. Its structural features make it particularly useful in the development of bioactive molecules, where fluorine incorporation is often critical for optimizing potency and pharmacokinetic properties.

Ethyl 2,3-difluoropyridine-4-carboxylate structure

1359828-98-0 structure

Product Name:Ethyl 2,3-difluoropyridine-4-carboxylate

CAS No:1359828-98-0

MF:C₈H₇F₂NO₂

MW:187.143489122391

CID:3043500

PubChem ID:74889490

Update Time:2025-06-08

Ethyl 2,3-difluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2,3-difluoropyridine-4-carboxylate
- Ethyl 2,3-difluoroisonicotinate
- 4-Pyridinecarboxylic acid, 2,3-difluoro-, ethyl ester
- Ethyl2,3-difluoroisonicotinate
- G68679
- SB52655
- MFCD21365096
- DTXSID501215225
- 1359828-98-0
- Inchi： 1S/C8H7F2NO2/c1-2-13-8(12)5-3-4-11-7(10)6(5)9/h3-4H,2H2,1H3
- InChI Key： AOJMSQNOPRKCOZ-UHFFFAOYSA-N
- SMILES： FC1C(=NC=CC=1C(=O)OCC)F

Computed Properties

Exact Mass: 187.04448479g/mol
Monoisotopic Mass: 187.04448479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 39.2Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: NA
Boiling Point: 247.7±40.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 2,3-difluoropyridine-4-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 2,3-difluoropyridine-4-carboxylate Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	E13806-5g	Ethyl 2,3-difluoropyridine-4-carboxylate	1359828-98-0	98%	5g	4158CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	E13806-1g	Ethyl 2,3-difluoropyridine-4-carboxylate	1359828-98-0	98%	1g	1038CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	E13806-5g	Ethyl 2,3-difluoropyridine-4-carboxylate	1359828-98-0	98%	5g	4158.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	E13806-1g	Ethyl 2,3-difluoropyridine-4-carboxylate	1359828-98-0	98%	1g	1038.0CNY	2021-07-10
TRC	E937740-50mg	Ethyl 2,3-Difluoropyridine-4-carboxylate	1359828-98-0		50mg	$ 50.00	2022-06-05
TRC	E937740-100mg	Ethyl 2,3-Difluoropyridine-4-carboxylate	1359828-98-0		100mg	$ 65.00	2022-06-05
TRC	E937740-500mg	Ethyl 2,3-Difluoropyridine-4-carboxylate	1359828-98-0		500mg	$ 135.00	2022-06-05
Apollo Scientific	PC904212-1g	Ethyl 2,3-difluoropyridine-4-carboxylate	1359828-98-0	95%	1g	£170.00	2025-02-22
Apollo Scientific	PC904212-5g	Ethyl 2,3-difluoropyridine-4-carboxylate	1359828-98-0	95%	5g	£593.00	2025-02-22
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